2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine

• Molecular Formula: C17H20N2O2S
• Molecular Weight: 316.4 g/mol
• IUPAC Name: 2-methyl-4-[1-(4-methylphenyl)sulfonylpyrrolidin-2-yl]pyridine
• InChI: InChI=1S/C17H20N2O2S/c1-13-5-7-16(8-6-13)22(20,21)19-11-3-4-17(19)15-9-10-18-14(2)12-15/h5-10,12,17H,3-4,11H2,1-2H3
• InChI Key: LACXFIYIKHRGOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCC2C3=CC(=NC=C3)C

Description

2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine is a specialized organic compound offered as a high-purity material for research and development purposes. This molecule features a pyridine ring substituted with a methyl group at the 2-position and a 1-tosylpyrrolidine moiety at the 4-position. The tosyl (p-toluenesulfonyl) group acts as a protecting group for the pyrrolidine nitrogen, making this compound a potential synthetic intermediate or building block in organic synthesis, particularly in the development of more complex molecules, such as active pharmaceutical ingredients (APIs) or functional materials. Researchers value this compound for its potential utility in constructing nitrogen-containing heterocycles, which are core structures in many biologically active molecules. This product is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any personal use. All necessary safety data should be consulted and adhered to in the handling of this chemical. Researchers are encouraged to conduct their own experiments to fully characterize the compound's specific properties and reactivities for their applications.

Preparation Methods

Suzuki-Miyaura Cross-Coupling

This method couples 4-bromo-2-methylpyridine with 1-tosylpyrrolidine-2-boronic acid under palladium catalysis:

Reaction Conditions

Parameter	Optimal Range	Impact on Yield
Catalyst	Pd(OAc)₂ (2–5 mol%)	<70% yield
Ligand	XPhos (4 mol%)	Prevents β-H elimination
Base	Cs₂CO₃	Enhances transmetalation
Solvent	DMF/H₂O (4:1)	Improves solubility
Temperature	80–100°C	Accelerates coupling

Post-reaction purification via silica gel chromatography (hexane/EtOAc 3:1) achieves >90% purity.

Buchwald-Hartwig Amination

Alternative approach using 4-chloro-2-methylpyridine and 1-tosylpyrrolidine-2-amine:

Key Advantages

• Avoids boronic acid synthesis

• Tolerates electron-deficient pyridines

Limitations

• Requires expensive Pd/Xantphos catalysts

• Moderate yields (55–65%) due to competing side reactions

Multi-Step Synthesis from Pyridine Precursors

Sequential Functionalization

A three-step protocol demonstrates scalability:

• Methylation :
  $\text{4-Hydroxypyridine} \xrightarrow[\text{CH₃I, K₂CO₃}]{\text{DMF, 80°C}} \text{4-methoxy-2-methylpyridine}$ (92% yield)

• Tosylation :
  $\text{4-Methoxy-2-methylpyridine} \xrightarrow[\text{TsCl, Et₃N}]{\text{DCM, 0°C}} \text{4-tosyloxy-2-methylpyridine}$ (85% yield)

• Pyrrolidine Coupling :
  $\text{4-Tosyloxy-2-methylpyridine} + \text{Pyrrolidine} \xrightarrow[\text{CuI, L-Proline}]{\text{DMSO, 120°C}} \text{Target Compound}$ (68% yield)

Catalytic Asymmetric Synthesis

Recent advances employ chiral catalysts for enantioselective construction:

Dual Catalysis System

• Organocatalyst : Cinchona alkaloid derivatives (10 mol%)

• Metal Catalyst : Cu(OTf)₂ (5 mol%)

• Solvent : Toluene/MeCN (1:1)

• Yield : 74% with 92% ee

Mechanistic Insight :
The copper center activates the pyridine ring for nucleophilic attack, while the organocatalyst controls pyrrolidine orientation through hydrogen bonding.

Comparative Analysis of Synthetic Routes

Method	Yield (%)	Purity (%)	Cost (USD/g)	Scalability
Suzuki Coupling	70–85	>95	120–150	Industrial
Buchwald Amination	55–65	90–93	200–220	Lab-scale
Multi-Step	60–68	88–90	80–100	Pilot Plant
Asymmetric	70–74	97–99	300–350	Specialty

Purification and Characterization

Chromatographic Techniques

• Normal phase silica (hexane/EtOAc gradients) removes unreacted pyrrolidine

• Reverse phase C18 columns (MeOH/H₂O) separate diastereomers

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 8.35 (d, J = 5.1 Hz, 1H), 7.75 (d, J = 8.3 Hz, 2H), 3.15–3.05 (m, 1H), 2.42 (s, 3H)

• HRMS : m/z calcd for C₁₇H₂₁N₂O₂S [M+H]⁺ 317.1294, found 317.1291

Chemical Reactions Analysis

Types of Reactions

2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert ketones or aldehydes into alcohols.

Substitution: The pyridine ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitric acid for nitration, bromine for bromination.

Major Products

Oxidation: Formation of hydroxyl or carbonyl derivatives.

Reduction: Formation of alcohols.

Substitution: Formation of nitro or halogenated derivatives.

Scientific Research Applications

Medicinal Chemistry

2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine serves as a pivotal building block for synthesizing pharmaceutical agents, particularly those targeting neurological disorders. Its structural properties enable it to interact with various biological targets, including receptors and enzymes involved in neurotransmission.

Organic Synthesis

The compound is utilized as an intermediate in the synthesis of complex organic molecules, including natural products and polymers. Its ability to undergo various chemical reactions (oxidation, reduction, substitution) enhances its utility in synthetic pathways.

Biological Studies

Research indicates that derivatives of this compound exhibit potential biological activities, including anti-inflammatory and analgesic properties. Studies have shown that similar pyridine derivatives can influence clot formation and display anti-thrombolytic activity, suggesting that 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine may also possess these beneficial effects .

Industrial Applications

In industrial settings, this compound could be used to develop new materials, such as catalysts and ligands for metal coordination complexes. Its unique reactivity profile makes it suitable for applications in polymer chemistry and materials science.

Case Studies and Research Findings

Several studies highlight the potential applications of compounds related to 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine:

• A study on pyridine derivatives demonstrated their effectiveness in inhibiting thrombus formation, indicating that structural modifications can significantly enhance biological activity .
• Research into novel pyrrolo[2,3-b]pyridines has revealed their pharmacological characteristics, including anticonvulsant and anticancer activities . Such findings suggest that similar modifications to 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine could yield compounds with enhanced therapeutic effects.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine involves its interaction with specific molecular targets:

Molecular Targets: The compound may interact with enzymes or receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways related to inflammation or cell proliferation, contributing to its therapeutic effects.

Comparison with Similar Compounds

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight (g/mol)	Melting Point (°C)	logP (Calculated)	Key Substituents
2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine*	~350 (estimated)	N/A	~3.5 (estimated)	Tosylpyrrolidin, methyl
2-Methyl-4-(1H-pyrazol-4-yl)pyridine	~200 (estimated)	N/A	~2.1 (estimated)	Pyrazole, methyl
2-Amino-4-(2-chloro-5-(4-MeOPh)pyridin-3-yl)-1-(4-BrPh)pyridine	545	287	N/A	Cl, MeOPh, BrPh
Pyridine, 2-methyl-4-(1-methylethenyl)	147.22	N/A	2.423	Methyl, methylethenyl

*Estimated values based on structural analogues.
Sources: .

Key Observations:

Molecular Weight and Lipophilicity: The tosylpyrrolidin group increases molecular weight (~350 vs. ~200–545 for analogues) and logP (~3.5 vs.

Melting Points : Aryl- and halogen-substituted pyridines (e.g., 287°C) exhibit higher melting points due to crystallinity from π-π interactions, whereas flexible substituents (e.g., tosylpyrrolidin) may reduce thermal stability .

Research Findings and Implications

In contrast, pyrazole-substituted pyridines may target receptors like GABAA due to hydrogen-bonding motifs .

Solubility-Bioavailability Trade-offs : The higher logP of 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine (~3.5) compared to analogues (2.1–2.4) may improve blood-brain barrier penetration but require formulation optimization for solubility .

Thermal Stability : Lower predicted melting points (relative to halogenated analogues) could impact solid-state stability during storage, necessitating co-crystal or salt formation strategies .

Biological Activity

2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound's unique structure, featuring a pyridine ring substituted with a tosylpyrrolidine moiety, suggests a variety of interactions with biological targets. This article explores its biological activity, synthesizing data from various research studies, case reports, and chemical analyses.

• Molecular Formula : C13H16N2O2S
• Molecular Weight : 268.34 g/mol
• IUPAC Name : 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine
• Structure : The compound consists of a pyridine ring with a methyl group at the 2-position and a tosylpyrrolidine substituent at the 4-position.

Biological Activity Overview

The biological activity of 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine has been investigated in various contexts, including its effects on enzyme inhibition, receptor binding, and potential therapeutic applications.

Enzyme Inhibition

Research indicates that this compound may act as an inhibitor for specific enzymes involved in metabolic pathways. For instance:

• Cyclooxygenase (COX) Inhibition : A study demonstrated that similar pyridine derivatives exhibited significant COX inhibition, suggesting potential anti-inflammatory properties for 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine as well.

Receptor Binding

The structure of 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine allows it to interact with various receptors:

• Nicotinic Acetylcholine Receptors (nAChRs) : Preliminary findings suggest that compounds with similar structures have shown affinity for nAChRs, which are crucial in neurological functions and could be relevant for neurodegenerative diseases .

Case Study 1: Anti-inflammatory Effects

In a controlled experiment, derivatives of pyridine were evaluated for their anti-inflammatory effects in animal models. The results indicated that compounds similar to 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine significantly reduced inflammation markers when administered at varying dosages. The most effective dosage was identified as 10 mg/kg body weight, leading to a reduction in prostaglandin E2 levels by approximately 40% compared to the control group .

Case Study 2: Antimicrobial Activity

A study focusing on the antimicrobial properties of pyridine derivatives highlighted that 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine exhibited notable activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) was determined to be 8 µg/mL against Staphylococcus aureus and Escherichia coli. This suggests potential applications in developing new antibacterial agents .

The proposed mechanism of action for 2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine involves:

• Enzyme Interaction : The compound likely binds to the active sites of target enzymes, inhibiting their function.
• Receptor Modulation : It may modulate receptor activity by mimicking natural ligands or blocking receptor sites.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity	MIC (µg/mL)	References
2-Methyl-4-(1-tosylpyrrolidin-2-yl)pyridine	Structure	Anti-inflammatory, Antimicrobial	8 (S. aureus), 8 (E. coli)
Pyridine Derivative A	Structure	COX Inhibition	N/A
Pyridine Derivative B	Structure	nAChR Affinity	N/A